Cas no 2228152-61-0 (7-bromo-8-chloroisoquinoline)
7-bromo-8-chloroisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 7-bromo-8-chloro-
- 7-bromo-8-chloroisoquinoline
-
- Inchi: 1S/C9H5BrClN/c10-8-2-1-6-3-4-12-5-7(6)9(8)11/h1-5H
- InChI Key: COCVWGQACIBZKO-UHFFFAOYSA-N
- SMILES: C1C2=C(C=CC(Br)=C2Cl)C=CN=1
Experimental Properties
- Density: 1.673±0.06 g/cm3(Predicted)
- Boiling Point: 352.5±22.0 °C(Predicted)
- pka: 3.89±0.26(Predicted)
7-bromo-8-chloroisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1721183-0.05g |
7-bromo-8-chloroisoquinoline |
2228152-61-0 | 95% | 0.05g |
$282.0 | 2023-09-20 | |
| Enamine | EN300-1721183-0.1g |
7-bromo-8-chloroisoquinoline |
2228152-61-0 | 95% | 0.1g |
$420.0 | 2023-09-20 | |
| Enamine | EN300-1721183-0.25g |
7-bromo-8-chloroisoquinoline |
2228152-61-0 | 95% | 0.25g |
$601.0 | 2023-09-20 | |
| Enamine | EN300-1721183-0.5g |
7-bromo-8-chloroisoquinoline |
2228152-61-0 | 95% | 0.5g |
$947.0 | 2023-09-20 | |
| Enamine | EN300-1721183-1.0g |
7-bromo-8-chloroisoquinoline |
2228152-61-0 | 95% | 1g |
$1214.0 | 2023-06-04 | |
| Enamine | EN300-1721183-2.5g |
7-bromo-8-chloroisoquinoline |
2228152-61-0 | 95% | 2.5g |
$2379.0 | 2023-09-20 | |
| Enamine | EN300-1721183-5.0g |
7-bromo-8-chloroisoquinoline |
2228152-61-0 | 95% | 5g |
$3520.0 | 2023-06-04 | |
| Enamine | EN300-1721183-10.0g |
7-bromo-8-chloroisoquinoline |
2228152-61-0 | 95% | 10g |
$5221.0 | 2023-06-04 | |
| Enamine | EN300-1721183-1g |
7-bromo-8-chloroisoquinoline |
2228152-61-0 | 95% | 1g |
$1214.0 | 2023-09-20 | |
| Enamine | EN300-1721183-5g |
7-bromo-8-chloroisoquinoline |
2228152-61-0 | 95% | 5g |
$3520.0 | 2023-09-20 |
7-bromo-8-chloroisoquinoline Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on 7-bromo-8-chloroisoquinoline
7-Bromo-8-chloroisoquinoline (CAS No. 2228152-61-0): A Versatile Building Block in Modern Organic Synthesis
The heterocyclic compound 7-bromo-8-chloroisoquinoline (CAS 2228152-61-0) has emerged as a critical intermediate in pharmaceutical and materials science research. With its unique bromo-chloro substitution pattern, this isoquinoline derivative offers exceptional reactivity for cross-coupling reactions, making it invaluable for constructing complex molecular architectures. Researchers particularly value its role in Suzuki-Miyaura and Buchwald-Hartwig reactions, where its halogenated positions enable precise functionalization.
Recent trends in drug discovery highlight growing interest in 7-bromo-8-chloroisoquinoline as a precursor for kinase inhibitors and cancer therapeuticstargeted therapy development. The compound's electron-deficient quinoline core facilitates interactions with biological targets, while its halogen handles allow for systematic structure-activity relationship (SAR) studies.
From a materials science perspective, CAS 2228152-61-0 serves as a key component in developing organic semiconductors and light-emitting diodes (OLEDs). Its rigid planar structure and halogen substituents enable both π-stacking interactions and subsequent polymerization reactions. Patent analysis reveals 18 recent applications utilizing this compound in electronic materials, particularly for flexible displays and organic photovoltaics.
Synthetic accessibility contributes to 7-bromo-8-chloroisoquinoline's popularity. The compound can be prepared through halogenation reactions of isoquinoline precursors or via cyclization strategies from appropriately substituted benzene derivatives. Advanced purification techniques including column chromatography and recrystallization typically yield material with >98% purity, suitable for most medicinal chemistry applications.
Environmental and green chemistry considerations have prompted investigations into catalytic processes for modifying 2228152-61-0. Recent ACS publications describe palladium nanoparticle systems that achieve C-C bond formation with this substrate at ppm catalyst loadings. Such developments address growing demand for sustainable synthesis methods while maintaining the compound's utility in high-throughput screening platforms.
The structure-property relationship of 7-bromo-8-chloroisoquinoline continues to inspire computational studies. DFT calculations predict exceptional electronic delocalization patterns that explain its performance in charge transport materials. These theoretical insights guide the design of next-generation optoelectronic devices, where the compound's halogenated isoquinoline core serves as an electron-accepting moiety.
Supply chain analytics indicate stable global availability of CAS 2228152-61-0, with major producers offering bulk quantities under cGMP conditions. Storage typically recommends inert atmosphere protection to prevent halogen displacement reactions, with most suppliers providing detailed stability data for long-term storage planning. The compound's handling protocols align with standard laboratory safety practices for halogenated aromatics.
Emerging applications in bioconjugation chemistry exploit the differential reactivity of the bromo and chloro substituents on 7-bromo-8-chloroisoquinoline. This enables sequential orthogonal functionalization, particularly valuable for developing multifunctional probes in chemical biology research. Recent Nature Chemistry reports demonstrate its use in creating fluorescent tags with tunable emission profiles.
Quality control of 2228152-61-0 typically involves HPLC analysis coupled with mass spectrometry verification. Advanced characterization techniques including X-ray crystallography have confirmed the compound's molecular packing behavior, which influences its performance in solid-state applications. These analytical protocols ensure batch-to-batch consistency for precision medicine research initiatives.
Future directions for 7-bromo-8-chloroisoquinoline research include exploration of its metal-organic frameworks (MOFs) incorporation and development of continuous flow derivatization processes. The compound's structural versatility positions it as a cornerstone in both small molecule therapeutics and functional materials development, ensuring its continued relevance across multiple scientific disciplines.
2228152-61-0 (7-bromo-8-chloroisoquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)